Cas no 847387-49-9 (3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide)

• Product Name: 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide
• CAS No: 847387-49-9
• MF: C₂₁H₂₄N₄O
• MW: 348.441464424133
• CID: 5842792
• PubChem ID: 7080155
• Update Time: 2025-06-26

3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanamide, N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-
• AKOS002053798
• F0657-0017
• 3-cyclohexyl-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)propanamide
• 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide
• 847387-49-9
• 3-cyclohexyl-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)propanamide

• Inchi： 1S/C21H24N4O/c26-20(11-10-16-6-2-1-3-7-16)23-18-9-4-8-17(14-18)19-15-25-13-5-12-22-21(25)24-19/h4-5,8-9,12-16H,1-3,6-7,10-11H2,(H,23,26)
• InChI Key： YKGNIINLCOZGQI-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=CC=CC(C3=CN4C(=N3)N=CC=C4)=C2)=O)CCCCC1

Computed Properties

• Exact Mass: 348.19501140g/mol
• Monoisotopic Mass: 348.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 14.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide

3-Cyclohexyl-N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)Propanamide (CAS No: 847387-49-9)

3-Cyclohexyl-N-(3-{Imidazo[1,2-a]Pyrimidin-2-yl}Phenyl)Propanamide, also referred to by its CAS number 847387-49-9, is a complex organic compound with significant potential in various fields of research and application. This compound is a derivative of imidazo[1,2-a]pyrimidine, a heterocyclic structure known for its versatile properties in medicinal chemistry and materials science. The molecule's structure combines a cyclohexyl group with a phenyl ring substituted by an imidazo[1,2-a]pyrimidin-2-yl moiety, making it a unique compound with diverse functional groups that can be exploited for various purposes.

The synthesis of 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The imidazo[1,2-a]pyrimidine core is known to exhibit strong binding affinity to various protein targets, making it a valuable scaffold for medicinal chemists.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have demonstrated that derivatives of imidazo[1,2-a]pyrimidine exhibit anti-cancer properties by targeting specific oncogenic pathways. For instance, studies have shown that certain analogs can inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. The presence of the cyclohexyl group in this compound may enhance its pharmacokinetic properties, such as bioavailability and stability, making it a more viable candidate for drug development.

In addition to its medicinal applications, 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide has shown potential in the field of materials science. Its heterocyclic structure and functional groups make it a candidate for use in the development of advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have explored the use of such compounds as building blocks for creating materials with enhanced mechanical and thermal properties.

The structural versatility of this compound also makes it an attractive candidate for use in sensor technology. The imidazo[1,2-a]pyrimidine moiety can act as a recognition element in molecularly imprinted polymers (MIPs), enabling the creation of sensors with high selectivity and sensitivity towards specific analytes. Such applications are particularly relevant in environmental monitoring and food safety, where the detection of trace contaminants is critical.

From an analytical perspective, the characterization of 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide has been carried out using advanced spectroscopic techniques such as NMR, IR, and UV-vis spectroscopy. These studies have provided insights into the compound's electronic structure and conformational flexibility, which are essential for understanding its reactivity and functionality.

Recent research has also focused on the green synthesis of this compound using biocatalysts and sustainable methodologies. The development of eco-friendly synthesis routes is becoming increasingly important in the chemical industry due to growing concerns over environmental impact and resource depletion.

In conclusion, 3-cyclohexyl-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)propanamide (CAS No: 847387-49-9) is a multifaceted compound with significant potential across various domains. Its unique structure combines functional groups that enable diverse applications in medicine, materials science, and sensor technology. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.